

experimental design for testing anticancer activity of N-propyl triazines

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine

Cat. No.: B13248061

[Get Quote](#)

Application Notes and Protocols

Topic: Experimental Design for Testing the Anticancer Activity of N-Propyl Triazines

Audience: Researchers, scientists, and drug development professionals.

A Phased Strategy for the Preclinical Evaluation of N-Propyl Triazine Anticancer Candidates

Abstract: The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, with numerous derivatives showing potential as anticancer agents by interacting with various cellular pathways.[1][2][3] This document provides a comprehensive, phased experimental framework for the preclinical evaluation of novel N-propyl triazine compounds. Moving beyond a simple list of procedures, this guide explains the scientific rationale behind each experimental choice, establishing a logical workflow from initial high-throughput screening to in-depth mechanistic studies and preliminary in vivo efficacy assessment. The protocols herein are designed to be self-validating through the inclusion of appropriate controls, ensuring the generation of robust and reliable data for drug development decision-making.

Phase I: Initial In Vitro Screening for Cytotoxic Activity

The primary objective of this phase is to determine whether the N-propyl triazine compounds exhibit cytotoxic or cytostatic effects against a panel of human cancer cell lines and to quantify their potency.

Rationale for Experimental Design

A broad-spectrum screening approach is initially employed to identify "hits." We utilize a diverse panel of cancer cell lines from different tissue origins (e.g., lung, breast, colon, leukemia) to assess the breadth of activity and identify potential tissue-specific sensitivities.^[4] The half-maximal inhibitory concentration (IC₅₀) is the primary metric for quantifying potency, providing a standardized measure for comparing compounds.^[5]

Protocol 1: Cell Viability Assessment via MTT Assay

The MTT assay is a robust and widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.^[6] The principle lies in the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells.^{[6][7]}

Materials:

- N-propyl triazine compounds, dissolved in DMSO to create a 10 mM stock solution.
- Selected human cancer cell lines (e.g., A549, MCF-7, HCT116, HL-60).
- Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS, 1% Penicillin-Streptomycin).
- 96-well flat-bottom sterile plates.
- MTT solution (5 mg/mL in sterile PBS).
- Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

- Positive control drug (e.g., Doxorubicin).
- Microplate spectrophotometer.

Step-by-Step Methodology:

- **Cell Seeding:** Harvest and count cells, ensuring >95% viability via Trypan Blue exclusion. Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 μ L of complete medium.[5] Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adherence and recovery.
- **Compound Treatment:** Prepare serial dilutions of the N-propyl triazine compounds and the positive control (Doxorubicin) in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.
- Remove the overnight culture medium and add 100 μ L of the diluted compounds to the respective wells. Include "untreated" (medium only) and "vehicle control" (medium with 0.5% DMSO) wells.
- Incubate the plates for 48 or 72 hours at 37°C, 5% CO₂.
- **MTT Addition:** Add 10 μ L of the 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.[6] Observe the formation of purple formazan crystals.
- **Solubilization:** Carefully aspirate the medium and add 150 μ L of DMSO to each well to dissolve the formazan crystals.[5] Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.
- **Absorbance Measurement:** Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.[6]
- **Data Analysis:** Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Data Presentation: IC₅₀ Values

Quantitative data should be summarized in a clear, tabular format for easy comparison of compound potency across different cell lines.


Compound	A549 (Lung) IC50 (μM)	MCF-7 (Breast) IC50 (μM)	HCT116 (Colon) IC50 (μM)	HL-60 (Leukemia) IC50 (μM)
NPT-001	12.5 ± 1.8	15.2 ± 2.1	9.8 ± 1.5	5.4 ± 0.9
NPT-002	> 100	> 100	> 100	85.7 ± 9.3
Doxorubicin	0.9 ± 0.2	0.7 ± 0.1	1.1 ± 0.3	0.4 ± 0.1

Note: Data are presented as mean ± standard deviation from three independent experiments and are for illustrative purposes only.

Phase II: Elucidating the Mechanism of Action (MoA)

Once active compounds ("hits") are identified, this phase aims to understand how they induce cell death or inhibit proliferation. A logical workflow helps guide this investigation.

Experimental Workflow for MoA Studies



[Click to download full resolution via product page](#)

Caption: Decision workflow for Mechanism of Action (MoA) studies.

Protocol 2: Apoptosis Detection by Annexin V/PI Staining

This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[8] During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[9] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated with a fluorophore like FITC, can identify early apoptotic cells.[9][10] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[8]

Materials:

- FITC Annexin V Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer).
- Cells treated with the N-propyl triazine compound at its IC50 and 2x IC50 concentration for 24-48 hours.
- Flow cytometer.

Step-by-Step Methodology:

- Cell Preparation: Culture and treat cells as described for the MTT assay. For adherent cells, gently detach them using Trypsin-EDTA. For suspension cells, proceed directly to harvesting.
- Harvesting: Centrifuge the cell suspension at 1,000 rpm for 3 minutes and discard the supernatant.[\[11\]](#)[\[12\]](#)
- Washing: Wash the cells twice with ice-cold PBS, centrifuging after each wash.
- Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a final concentration of 1×10^6 cells/mL.[\[11\]](#)[\[12\]](#)
- Staining: Transfer 100 μ L of the cell suspension to a new tube. Add 5 μ L of Annexin V-FITC and 5 μ L of PI solution.[\[11\]](#)[\[12\]](#)
- Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[\[8\]](#)[\[11\]](#)[\[12\]](#)
- Analysis: Add 400 μ L of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[\[11\]](#)[\[12\]](#)
 - Viable cells: Annexin V-FITC negative and PI negative.
 - Early apoptotic cells: Annexin V-FITC positive and PI negative.
 - Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

This method quantifies DNA content to determine the distribution of a cell population in the different phases of the cell cycle (G0/G1, S, and G2/M).[13] Many anticancer agents exert their effect by causing cell cycle arrest at a specific checkpoint, preventing cell division. PI is a fluorescent dye that binds stoichiometrically to DNA, meaning the fluorescence intensity is directly proportional to the DNA content.[14]

Materials:

- Cells treated with the N-propyl triazine compound.
- Cold 70% Ethanol.
- PBS.
- Staining buffer (PBS containing 100 µg/mL RNase A and 50 µg/mL PI).[14]
- Flow cytometer.


Step-by-Step Methodology:

- Harvest and Wash: Harvest and wash approximately 1×10^6 cells with PBS as described previously.
- Fixation: Resuspend the cell pellet in 1 mL of PBS. While gently vortexing, add 3 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate on ice for at least 2 hours or at -20°C overnight.
- Rehydration and Staining: Centrifuge the fixed cells, discard the ethanol, and wash once with PBS.
- Resuspend the cell pellet in 500 µL of PI/RNase A staining buffer.[14] The RNase A is crucial to remove any double-stranded RNA that PI might otherwise bind to.
- Incubation: Incubate for 30 minutes at room temperature, protected from light.

- Analysis: Analyze the samples on a flow cytometer. The resulting histogram will show peaks corresponding to cells in G0/G1 (2n DNA content), G2/M (4n DNA content), and the S phase (intermediate DNA content).

Hypothesized Signaling Pathway Targeted by Triazines

Many triazine derivatives function as kinase inhibitors.[1][2] A plausible mechanism of action for an N-propyl triazine could be the inhibition of key cell survival and proliferation pathways, such as the KRAS-MAPK or PI3K-AKT pathways.[15][16] These pathways are frequently hyperactivated in cancer.[17]



[Click to download full resolution via product page](#)

Caption: Hypothesized targeting of KRAS and PI3K pathways by N-propyl triazines.

Protocol 4: Western Blot Analysis for Pathway Modulation

Western blotting is used to detect specific proteins in a sample and can provide semi-quantitative data on protein expression levels and post-translational modifications, such as phosphorylation, which is a key indicator of kinase activity.[18][19] This protocol will assess the phosphorylation status of key proteins in the MAPK and PI3K pathways.

Materials:

- Cells treated with N-propyl triazine.
- RIPA lysis buffer with protease and phosphatase inhibitors.
- BCA Protein Assay Kit.
- SDS-PAGE gels and running buffer.
- Transfer system (e.g., nitrocellulose membrane).
- Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).
- Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-GAPDH).
- HRP-conjugated secondary antibodies.
- Chemiluminescent substrate (ECL).
- Imaging system.

Step-by-Step Methodology:

- Protein Extraction: Treat cells with the compound for a shorter duration (e.g., 1-6 hours) to capture changes in signaling. Wash cells with ice-cold PBS and lyse with RIPA buffer.[20]

Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

- **Protein Quantification:** Determine the protein concentration of the supernatant using a BCA assay.
- **Gel Electrophoresis:** Denature equal amounts of protein (e.g., 20-30 µg) by boiling in SDS sample buffer. Separate the proteins by size on an SDS-PAGE gel.[\[21\]](#)
- **Protein Transfer:** Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[\[19\]](#)
- **Blocking:** Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.
- **Primary Antibody Incubation:** Incubate the membrane with the primary antibody (e.g., anti-p-AKT) diluted in blocking buffer overnight at 4°C with gentle agitation.[\[21\]](#)
- **Washing and Secondary Antibody Incubation:** Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
- **Detection:** Wash the membrane again, then add ECL substrate and capture the chemiluminescent signal using an imaging system.
- **Stripping and Re-probing:** The membrane can be stripped and re-probed with antibodies for total proteins (e.g., anti-AKT) and a loading control (e.g., anti-GAPDH) to confirm equal protein loading.

Phase III: Preliminary In Vivo Efficacy Assessment

Promising lead compounds must be evaluated in a living system to assess their therapeutic efficacy and potential toxicity, which is a critical step in preclinical drug development.[\[22\]](#)[\[23\]](#)

Protocol 5: Human Tumor Xenograft Model

Xenograft models, where human tumor cells are implanted into immunodeficient mice, are a standard for evaluating anticancer agents in vivo.[\[24\]](#)[\[25\]](#)[\[26\]](#) Cell line-derived xenografts

(CDX) are suitable for initial efficacy studies, while patient-derived xenografts (PDX) can offer a more clinically relevant model.[\[27\]](#)[\[28\]](#)

Materials:

- Immunodeficient mice (e.g., Athymic Nude or SCID).
- Cancer cell line known to be sensitive to the N-propyl triazine in vitro.
- Lead N-propyl triazine compound formulated in a suitable vehicle.
- Calipers for tumor measurement.

Step-by-Step Methodology:

- Tumor Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., $2-5 \times 10^6$ cells) into the flank of the immunodeficient mice.[\[24\]](#)
- Tumor Growth and Randomization: Monitor the mice until tumors reach a palpable size (e.g., 100-150 mm³). Randomize mice into treatment groups (e.g., Vehicle Control, N-propyl triazine, Positive Control).
- Drug Administration: Administer the compound via an appropriate route (e.g., oral gavage, intraperitoneal injection) according to a predetermined dosing schedule.
- Monitoring: Measure tumor volume with calipers ($\text{Volume} = (\text{Length} \times \text{Width}^2)/2$) and monitor the body weight of the mice 2-3 times per week. Body weight loss is a key indicator of toxicity.[\[26\]](#)
- Endpoint: Continue the study until tumors in the control group reach a predetermined size or for a set duration. Euthanize the mice, and excise, weigh, and photograph the tumors.
- Data Analysis: Calculate the Tumor Growth Inhibition (TGI) percentage. Analyze the statistical significance of the differences in tumor volume and body weight between the groups.

Data Presentation: In Vivo Efficacy

Summarize the key in vivo findings in a table.

Treatment Group	Dose & Schedule	Mean Final Tumor Volume (mm ³)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	10 mL/kg, daily	1540 ± 210	-	+5.2
NPT-001	50 mg/kg, daily	616 ± 150	60	-2.1
Positive Control	5 mg/kg, bi-weekly	493 ± 135	68	-8.5

*Note: Data are illustrative. $p < 0.05$ compared to Vehicle Control.

Conclusion

This application note outlines a systematic, multi-phased approach for the preclinical evaluation of N-propyl triazine derivatives as potential anticancer agents. By progressing from broad in vitro screening to focused mechanism of action studies and finally to in vivo efficacy models, researchers can build a comprehensive data package. This logical and evidence-based framework, grounded in established scientific principles and robust protocols, is essential for identifying and advancing promising therapeutic candidates toward clinical development, in line with regulatory expectations for anticancer pharmaceuticals.[\[22\]](#)[\[29\]](#)

References

- Sotorasib - Massive Bio. (2026, February 24). Massive Bio. [\[Link\]](#)
- What is the mechanism of Sotorasib? (2024, July 17). Patsnap Synapse. [\[Link\]](#)
- What is the mechanism of action of Sotorasib? (2025, March 7). Patsnap Synapse. [\[Link\]](#)
- Sotorasib, a KRASG12C inhibitor for non-small cell lung cancer. (n.d.). National Institutes of Health (NIH). [\[Link\]](#)

- Sotorasib (Lumakras): Uses in Cancer: Side effects: Dosage: Expectation and more. (2025, April 4). GlobalRPH. [\[Link\]](#)
- Annexin V-FITC Apoptosis Detection Kit. (n.d.). Dojindo Molecular Technologies. [\[Link\]](#)
- Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. (n.d.). National Institutes of Health (NIH). [\[Link\]](#)
- Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. (2025, November 5). Bio-protocol. [\[Link\]](#)
- In Vivo Oncology. (n.d.). Pharmacology Discovery Services. [\[Link\]](#)
- Capturing the Complexity of Real Cancer Cases with Patient-Derived Xenograft Models. (2025, June 16). START Research. [\[Link\]](#)
- Direct GDP-KRASG12C inhibitors and mechanisms of resistance: the tip of the iceberg. (2023, March 16). Oncogene. [\[Link\]](#)
- KRAS G12C Inhibitors: Breaking the 40-Year Drug Development Barrier. (2025, November 12). GlobalRPH. [\[Link\]](#)
- Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013, November 10). National Institutes of Health (NIH). [\[Link\]](#)
- Flow Cytometry Protocol. (n.d.). University of Glasgow. [\[Link\]](#)
- Xenograft Models. (n.d.). Biocytogen. [\[Link\]](#)
- Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (n.d.). National Institutes of Health (NIH). [\[Link\]](#)
- MTT Cell Assay Protocol. (n.d.). Texas Children's Hospital. [\[Link\]](#)
- Detailed protocol for MTT Cell Viability and Proliferation Assay. (2024, April 2). ResearchHub. [\[Link\]](#)

- Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. (2023, April 3). Medium. [\[Link\]](#)
- Annexin V, FITC Apoptosis Detection Kit Technical Manual. (2018, December 21). Dojindo Molecular Technologies. [\[Link\]](#)
- Western Blot and the mTOR Pathway. (2019). Selected Topics in Health and Disease.
- In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. (2017, January 5). National Institutes of Health (NIH). [\[Link\]](#)
- Cell Cycle Analysis. (2017, May 19). University of Wisconsin Carbone Cancer Center. [\[Link\]](#)
- S9 Nonclinical Evaluation for Anticancer Pharmaceuticals. (n.d.). U.S. Food and Drug Administration (FDA). [\[Link\]](#)
- More to the RAS Story: KRASG12C Inhibition, Resistance Mechanisms, and Moving Beyond KRASG12C. (n.d.). American Society of Clinical Oncology (ASCO). [\[Link\]](#)
- Mechanisms of resistance to KRASG12C inhibitors in KRASG12C-mutated non-small cell lung cancer. (2024, September 5). National Institutes of Health (NIH). [\[Link\]](#)
- In Vitro Anticancer Screening and Preliminary Mechanistic Study of A-Ring Substituted Anthraquinone Derivatives. (2022, January 5). National Institutes of Health (NIH). [\[Link\]](#)
- Mechanism of action of G12C inhibition. KRAS G12C signaling... (n.d.). ResearchGate. [\[Link\]](#)
- In vitro anticancer activity screening of Iridaceae plant extracts. (2020, July 4). Journal of Applied Pharmaceutical Science. [\[Link\]](#)
- Anticancer Drugs Specificity Assessment (in vitro) | Protocol Preview. (2022, July 7). YouTube. [\[Link\]](#)
- Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. (2020, April 8). Frontiers in Pharmacology. [\[Link\]](#)

- Design, Synthesis and Molecular Docking Study of Novel 1,3,5-Triazine and 2-Phenylquinazoline Derivatives as Promising Anticancer Agents. (2025, January 4). Taylor & Francis Online. [\[Link\]](#)
- Clinical Guidances. (2026, January 21). U.S. Food and Drug Administration (FDA). [\[Link\]](#)
- FDA Guidance: The Future of Radiopharmaceutical Development. (2025, August 26). Champions Oncology. [\[Link\]](#)
- Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. (2025, April 1). National Institutes of Health (NIH). [\[Link\]](#)
- Regulatory considerations for preclinical development of anticancer drugs. (2025, August 10). ResearchGate. [\[Link\]](#)
- Triazine based chemical entities for anticancer activity. (2025, August 9). ResearchGate. [\[Link\]](#)
- Exploring s-triazine derivatives as anticancer agents. (n.d.). Beilstein Journal of Organic Chemistry. [\[Link\]](#)
- 1,3,5-Triazines: A promising scaffold for anticancer drugs development. (n.d.). ResearchGate. [\[Link\]](#)
- New FDA clinical trials guidances promote efficient drug development, innovative designs, diversity. (2024, September 20). Hogan Lovells. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. tandfonline.com](https://tandfonline.com) [tandfonline.com]
- [2. researchgate.net](https://researchgate.net) [researchgate.net]

- [3. Exploring s-triazine derivatives as anticancer agents \[explorationpub.com\]](#)
- [4. japsonline.com \[japsonline.com\]](#)
- [5. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [6. merckmillipore.com \[merckmillipore.com\]](#)
- [7. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. Annexin V-FITC Kit Protocol \[hellobio.com\]](#)
- [9. Annexin V staining assay protocol for apoptosis | Abcam \[abcam.com\]](#)
- [10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. nacalai.com \[nacalai.com\]](#)
- [12. dojindo.com \[dojindo.com\]](#)
- [13. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - KR \[thermofisher.com\]](#)
- [14. cancer.wisc.edu \[cancer.wisc.edu\]](#)
- [15. Mechanisms of resistance to KRASG12C inhibitors in KRASG12C-mutated non-small cell lung cancer - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. researchgate.net \[researchgate.net\]](#)
- [17. Sotorasib, a KRASG12C inhibitor for non-small cell lung cancer - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. medium.com \[medium.com\]](#)
- [19. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease \(2019 Edition\) \[ecampusontario.pressbooks.pub\]](#)
- [20. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [21. Western Blot Procedure | Cell Signaling Technology \[cellsignal.com\]](#)
- [22. fda.gov \[fda.gov\]](#)
- [23. researchgate.net \[researchgate.net\]](#)
- [24. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [25. pharmacologydiscoveryservices.com \[pharmacologydiscoveryservices.com\]](#)
- [26. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- [27. startresearch.com \[startresearch.com\]](#)
- [28. biocytogen.com \[biocytogen.com\]](#)
- [29. fda.gov \[fda.gov\]](#)
- To cite this document: BenchChem. [experimental design for testing anticancer activity of N-propyl triazines]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b13248061/docs#experimental-design-for-testing-anticancer-activity-of-n-propyl-triazines\]](https://www.benchchem.com/product/b13248061/docs#experimental-design-for-testing-anticancer-activity-of-n-propyl-triazines)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

